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Compound of Interest

Compound Name: 7,7,8,8-Tetracyanoquinodimethane

Cat. No.: B072673

Safe Disposal of 7,7,8,8-
Tetracyanoquinodimethane (TCNQ)

7,7,8,8-Tetracyanoquinodimethane (TCNQ) is a toxic chemical that requires careful handling
and disposal to ensure the safety of laboratory personnel and to prevent environmental
contamination.[1][2][3] This guide provides essential information for the proper disposal of
TCNQ in a laboratory setting.

Hazard Profile

TCNQ is classified as acutely toxic if swallowed, in contact with skin, or if inhaled.[1][2][4]
Therefore, appropriate personal protective equipment (PPE) must be worn at all times when
handling this compound.

Hazard Classification Description
Acute Toxicity (Oral) Category 3
Acute Toxicity (Dermal) Category 3
Acute Toxicity (Inhalation) Category 3

This data is based on the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200).
[11[5]
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Personal Protective Equipment (PPE)

When handling TCNQ, especially during disposal procedures, the following PPE is mandatory:

o Eye Protection: Wear chemical safety goggles or a face shield that complies with OSHA's
eye and face protection regulations in 29 CFR 1910.133 or European Standard EN166.[1]

e Hand Protection: Use appropriate chemical-resistant gloves that have been inspected prior

to use.[2]
o Body Protection: Wear a lab coat or other protective clothing to prevent skin exposure.[1]

e Respiratory Protection: In case of insufficient ventilation or the potential for dust formation,
use a NIOSH/MSHA or European Standard EN 149 approved respirator.[1]

Spill Management

In the event of a TCNQ spill, follow these steps:

o Evacuate and Ventilate: Immediately evacuate unnecessary personnel from the area and
ensure adequate ventilation.[1]

o Containment: Prevent further spread of the spill.

o Cleanup: Carefully sweep up the solid material, avoiding dust formation, and place it into a
suitable, labeled container for disposal.[1][5] If practical, use vacuum equipment for
collecting the spilled material.[2]

o Decontamination: Clean the spill area thoroughly with an appropriate solvent and then wash

with soap and water.

o Waste Disposal: The collected spill material is considered hazardous waste and must be
disposed of according to the procedures outlined below.

Disposal Procedure

The standard and recommended method for the disposal of TCNQ is through an approved
hazardous waste management service. Do not attempt to dispose of TCNQ down the drain or
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in regular trash.
» Waste Collection:

o Collect all TCNQ waste, including contaminated materials like gloves and wipes, in a
clearly labeled, sealed, and compatible container.[6]

o The container must be labeled as "Hazardous Waste" and should include the chemical
name: "7,7,8,8-Tetracyanoquinodimethane" and the CAS Number: "1518-16-7".[2][6]

o Storage:

o Store the hazardous waste container in a designated, well-ventilated, and secure area,
away from incompatible materials such as strong oxidizing agents, strong acids, strong
bases, and strong reducing agents.[1][5]

o Professional Disposal:

o Arrange for the collection of the hazardous waste by a licensed and accredited disposal
contractor.[2] The preferred method of disposal is incineration.[2]

o Follow all local, state, and national regulations regarding the disposal of hazardous
chemical waste.[2]

Experimental Protocol for Waste Handling

While specific protocols for the chemical neutralization of TCNQ for disposal are not readily
available and are not recommended without specialized expertise, the following protocol
outlines the general steps for preparing TCNQ waste for disposal:

» Designate a Waste Container: Obtain a suitable container with a secure lid for the collection
of solid TCNQ waste.

» Label the Container: Affix a hazardous waste label to the container, filling in all required
information.

o Transfer of Waste: In a chemical fume hood, carefully transfer the TCNQ waste into the
designated container using appropriate tools (e.g., a spatula). Avoid creating dust.
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o Seal and Store: Securely seal the container and store it in the designated hazardous waste
accumulation area.

e Schedule Pickup: Contact your institution's Environmental Health and Safety (EHS) office to
schedule a pickup for the hazardous waste.

Click to download full resolution via product page

Caption: Workflow for the proper disposal of TCNQ waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [7,7,8,8-Tetracyanoquinodimethane proper disposal
procedures]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b072673#7-7-8-8-tetracyanoquinodimethane-proper-
disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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